Cas no 1365988-45-9 (Tert-Butyl N-[1-(pyrimidin-2-yl)piperidin-4-yl]methylcarbamate)

• Product Name: Tert-Butyl N-[1-(pyrimidin-2-yl)piperidin-4-yl]methylcarbamate
• CAS No: 1365988-45-9
• MF: C₁₅H₂₄N₄O₂
• MW: 292.376663208008
• CID: 2163800
• Update Time: 2025-05-21

Tert-Butyl N-[1-(pyrimidin-2-yl)piperidin-4-yl]methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl ((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)carbamate
• tert-Butyl N-[1-(pyrimidin-2-yl)piperidin-4-yl]methylcarbamate
• TERT-BUTYL N-{[1-(PYRIMIDIN-2-YL)PIPERIDIN-4-YL]METHYL}CARBAMATE
• OR306329
• Tert-Butyl N-[1-(pyrimidin-2-yl)piperidin-4-yl]methylcarbamate

• Inchi： 1S/C15H24N4O2/c1-15(2,3)21-14(20)18-11-12-5-9-19(10-6-12)13-16-7-4-8-17-13/h4,7-8,12H,5-6,9-11H2,1-3H3,(H,18,20)
• InChI Key： WLRISJQLMOJXJN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC1CCN(C2N=CC=CN=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 329
• Topological Polar Surface Area: 67.4

Additional information on Tert-Butyl N-[1-(pyrimidin-2-yl)piperidin-4-yl]methylcarbamate

Recent Advances in the Study of Tert-Butyl N-[1-(pyrimidin-2-yl)piperidin-4-yl]methylcarbamate (CAS: 1365988-45-9)

The compound Tert-Butyl N-[1-(pyrimidin-2-yl)piperidin-4-yl]methylcarbamate (CAS: 1365988-45-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine-pyrimidine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and potential clinical applications.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of more complex bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) highlighted its utility in the construction of novel kinase inhibitors targeting aberrant signaling pathways in cancer. The researchers employed a multi-step synthetic route to derivatize the piperidine core, resulting in compounds with enhanced selectivity and potency against specific kinase targets. The CAS: 1365988-45-9 intermediate was critical in achieving the desired stereochemistry and functional group compatibility.

In addition to its synthetic utility, Tert-Butyl N-[1-(pyrimidin-2-yl)piperidin-4-yl]methylcarbamate has been investigated for its direct biological effects. A recent preprint on bioRxiv (2024) reported its activity as a modulator of protein-protein interactions (PPIs) involved in inflammatory responses. The study utilized a combination of computational docking and in vitro assays to demonstrate that the compound can disrupt the binding of key inflammatory mediators, suggesting its potential as a lead compound for anti-inflammatory drug development. The researchers also noted its favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Another significant advancement is the exploration of this compound in the context of central nervous system (CNS) disorders. A collaborative study between academic and industrial researchers (Nature Chemical Biology, 2023) revealed its ability to cross the blood-brain barrier and modulate neurotransmitter receptors. This finding opens new avenues for the development of therapeutics targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The study emphasized the importance of the carbamate group in conferring the necessary lipophilicity for CNS penetration while maintaining target engagement.

Despite these promising developments, challenges remain in the optimization and clinical translation of Tert-Butyl N-[1-(pyrimidin-2-yl)piperidin-4-yl]methylcarbamate. Issues such as off-target effects and metabolic degradation need to be addressed through further structural modifications and preclinical studies. However, the compound's versatility and demonstrated biological activities make it a valuable scaffold for future drug discovery efforts. Ongoing research is expected to uncover additional applications and refine its therapeutic potential.

In conclusion, Tert-Butyl N-[1-(pyrimidin-2-yl)piperidin-4-yl]methylcarbamate (CAS: 1365988-45-9) represents a compelling case study in the intersection of chemical synthesis and biological activity. Its recent applications in kinase inhibition, anti-inflammatory therapy, and CNS drug development underscore its importance in contemporary pharmaceutical research. As the field continues to evolve, this compound is likely to play a pivotal role in the discovery of next-generation therapeutics.